Cas no 1895360-35-6 (7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 1895360-35-6
• MF: C₁₃H₁₄FN₃O
• MW: 247.268166065216
• CID: 5913645
• PubChem ID: 117264250
• Update Time: 2025-05-19

7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• EN300-1450490
• 1895360-35-6

• Inchi： 1S/C13H14FN3O/c14-9-3-4-11-12(6-9)16-8-17(13(11)18)10-2-1-5-15-7-10/h3-4,6,8,10,15H,1-2,5,7H2
• InChI Key： APGSYLJHGWBDBI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN(C2=O)C1CNCCC1

Computed Properties

• Exact Mass: 247.11209024g/mol
• Monoisotopic Mass: 247.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one

7-Fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 1895360-35-6): A Comprehensive Overview

The compound 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 1895360-35-6) is a fluorinated quinazolinone derivative with significant potential in pharmaceutical research and medicinal chemistry. This heterocyclic scaffold has garnered attention due to its structural uniqueness and bioactivity, making it a subject of interest for drug discovery and development.

Structurally, 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one features a fused bicyclic system comprising a quinazolinone core substituted with a fluorine atom at the 7-position and a piperidin-3-yl moiety at the 3-position. The presence of the fluoro group enhances the molecule's metabolic stability and bioavailability, while the piperidine ring contributes to its interaction with biological targets, particularly in the central nervous system (CNS).

Recent studies highlight the growing demand for fluorinated heterocycles in drug design, driven by their improved pharmacokinetic properties. The 7-fluoro-3-(piperidin-3-yl) substitution in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to optimize drug-like properties. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the quinazolinone's known affinity for these targets.

The synthesis of 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one typically involves multi-step organic transformations, starting from appropriately substituted anthranilic acid derivatives. Recent advances in flow chemistry and catalytic fluorination have improved the efficiency of its production, addressing common challenges in scaling up fluorinated compounds. These innovations are crucial as the pharmaceutical industry seeks more sustainable synthetic routes for complex molecules.

From an application perspective, preliminary research suggests that 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one may have implications in neurological disorders. Its structural features resemble those of compounds being investigated for neurodegenerative diseases and psychiatric conditions, making it a valuable scaffold for further exploration. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, enhances its potential as a CNS-active agent.

Market analysis indicates increasing interest in fluorinated pharmaceutical intermediates, with 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one representing a promising candidate for contract research organizations (CROs) and drug development companies. The global demand for novel heterocyclic building blocks continues to rise, driven by the need for innovative therapies in areas such as oncology and CNS disorders.

Quality control of 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one requires sophisticated analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Recent advancements in analytical chemistry have improved the detection and quantification of such complex molecules, facilitating their use in high-throughput screening.

Environmental considerations for 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one production emphasize the importance of green chemistry principles. Researchers are developing more sustainable synthetic approaches that minimize waste and reduce the use of hazardous reagents. These efforts align with the pharmaceutical industry's commitment to environmentally friendly manufacturing processes.

Future research directions for 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one may explore its potential in combination therapies and targeted drug delivery systems. The compound's modular structure allows for further derivatization, enabling the development of analogs with enhanced selectivity and potency. As personalized medicine gains traction, such versatile scaffolds become increasingly valuable in creating tailored therapeutic solutions.

In conclusion, 7-fluoro-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 1895360-35-6) represents an important class of fluorinated heterocycles with broad potential in drug discovery. Its unique structural features, combined with current trends in medicinal chemistry, position it as a promising candidate for further pharmaceutical development. Continued research into its biological activities and synthetic optimization will likely uncover new applications for this versatile molecule in addressing unmet medical needs.